![molecular formula C18H20ClN3O2 B269056 4-{[(4-chloroanilino)carbonyl]amino}-N,N-diethylbenzamide](/img/structure/B269056.png)
4-{[(4-chloroanilino)carbonyl]amino}-N,N-diethylbenzamide
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Overview
Description
4-{[(4-chloroanilino)carbonyl]amino}-N,N-diethylbenzamide, also known as C646, is a small molecule inhibitor of the histone acetyltransferase (HAT) p300/CBP-associated factor (PCAF). It was first synthesized in 2009 and has since been used in various scientific research studies.
Mechanism of Action
4-{[(4-chloroanilino)carbonyl]amino}-N,N-diethylbenzamide works by binding to the active site of PCAF, inhibiting its histone acetyltransferase activity. This leads to changes in gene expression and cellular functions that are regulated by PCAF. The inhibition of PCAF by this compound has been shown to have anti-tumor effects in certain cancer cell lines.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cellular and animal models. It has been shown to inhibit cell growth and induce apoptosis in cancer cell lines. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In animal models, this compound has been shown to improve cognitive function and reduce inflammation in the brain.
Advantages and Limitations for Lab Experiments
4-{[(4-chloroanilino)carbonyl]amino}-N,N-diethylbenzamide has several advantages for use in scientific research. It is a specific inhibitor of PCAF, allowing for the investigation of its role in cellular processes. This compound is also a small molecule, making it easy to administer and study in cellular and animal models. However, this compound has limitations in its use. It has low solubility in water, making it difficult to administer in certain experiments. This compound also has low bioavailability, limiting its use in in vivo studies.
Future Directions
There are several future directions for the use of 4-{[(4-chloroanilino)carbonyl]amino}-N,N-diethylbenzamide in scientific research. One potential direction is the investigation of its role in neurological disorders, such as Alzheimer's disease. This compound has been shown to improve cognitive function in animal models, suggesting its potential use as a therapeutic agent. Another potential direction is the investigation of its use in combination with other therapies, such as chemotherapy, to enhance their anti-tumor effects. The optimization of this compound synthesis and administration methods may also lead to its increased use in scientific research.
Synthesis Methods
The synthesis of 4-{[(4-chloroanilino)carbonyl]amino}-N,N-diethylbenzamide involves multiple steps, starting with the reaction of 4-chloroaniline with phosgene to form 4-chloroanilinoyl chloride. This is then reacted with N,N-diethylbenzamide to form the desired compound, this compound. The synthesis of this compound has been optimized to increase yield and purity for use in scientific research.
Scientific Research Applications
4-{[(4-chloroanilino)carbonyl]amino}-N,N-diethylbenzamide has been used in various scientific research studies to investigate the role of p300/CBP-associated factor (PCAF) in cellular processes. It has been shown to inhibit histone acetyltransferase activity of PCAF, leading to changes in gene expression and cellular functions. This compound has been used in studies related to cancer, inflammation, and neurological disorders.
properties
Molecular Formula |
C18H20ClN3O2 |
---|---|
Molecular Weight |
345.8 g/mol |
IUPAC Name |
4-[(4-chlorophenyl)carbamoylamino]-N,N-diethylbenzamide |
InChI |
InChI=1S/C18H20ClN3O2/c1-3-22(4-2)17(23)13-5-9-15(10-6-13)20-18(24)21-16-11-7-14(19)8-12-16/h5-12H,3-4H2,1-2H3,(H2,20,21,24) |
InChI Key |
IHCLSRUDOFKAJM-UHFFFAOYSA-N |
SMILES |
CCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)Cl |
Canonical SMILES |
CCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)Cl |
Origin of Product |
United States |
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